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Compound of Interest

Compound Name: Fenfangjine G

Cat. No.: B12102196 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Fenfangjine G, a bioactive compound of

interest for researchers in nephrology and drug development. This document summarizes its

core chemical properties, explores its potential mechanism of action in the context of nephrotic

syndrome, and provides a foundational experimental protocol for inducing a relevant disease

model for further investigation.

Core Compound Data: Fenfangjine G
A clear understanding of the fundamental properties of Fenfangjine G is essential for any

research endeavor. The following table summarizes its key chemical identifiers.

Property Value Citation

CAS Number 205533-81-9 [1][2]

Molecular Formula C₂₂H₂₇NO₈ [3]

Molecular Weight 433.45 g/mol [1][2]

Therapeutic Potential in Nephrotic Syndrome
Fenfangjine G is an active component of Fangji Huangqi Tang (FHT), a traditional Chinese

medicine formulation that has been investigated for its therapeutic effects on nephrotic
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syndrome. Research on the entire FHT extract suggests a multifactorial mechanism of action

that may be relevant to the activity of Fenfangjine G.

Modulation of the PI3K-Akt Signaling Pathway
Studies on FHT indicate that its therapeutic effects in nephrotic syndrome may be mediated, in

part, through the regulation of the Phosphoinositide 3-kinase (PI3K)-Akt signaling pathway.

This pathway is a critical regulator of cell survival, proliferation, and apoptosis. In the context of

kidney disease, dysregulation of the PI3K-Akt pathway has been implicated in pathological

processes such as inflammation and fibrosis. The inhibitory action on this pathway by

components of FHT suggests a potential mechanism for reducing kidney injury and

inflammation.

Regulation of Lipid Metabolism
Disorders in lipid metabolism are a known complication of nephrotic syndrome and can

contribute to the progression of kidney damage. Research suggests that alkaloids and lactones

present in FHT may exert a therapeutic effect by modulating lipid metabolism in animal models

of nephrotic syndrome. This indicates a potential area of investigation for the specific role of

Fenfangjine G in mitigating lipotoxicity in renal cells.

Experimental Protocols: Induction of a Nephrotic
Syndrome Model
To facilitate further research into the effects of Fenfangjine G, a detailed experimental protocol

for inducing a nephrotic syndrome model in rats is provided below. This model is widely used to

study the pathophysiology of the disease and to evaluate the efficacy of potential therapeutic

agents.

Objective: To induce a nephrotic syndrome model in rats using Adriamycin (doxorubicin).

Materials:

Male Sprague-Dawley rats (or other suitable strain)

Adriamycin (doxorubicin hydrochloride)
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Sterile saline solution (0.9% NaCl)

Metabolic cages for urine collection

Assay kits for urinary protein, serum creatinine, and blood urea nitrogen (BUN)

Procedure:

Animal Acclimatization: House the rats in a controlled environment for at least one week prior

to the experiment to allow for acclimatization.

Induction: Administer Adriamycin to the rats via a single intravenous injection through the tail

vein. A commonly used dosage is 4 mg/kg. A second injection may be given on day 14 to

ensure the establishment of the model.

Control Group: A control group of rats should be injected with an equivalent volume of sterile

saline.

Monitoring: House the rats in metabolic cages for 24-hour urine collection at regular intervals

(e.g., weekly).

Biochemical Analysis: Measure the concentration of protein in the collected urine. At the end

of the study period, collect blood samples to measure serum creatinine and BUN levels.

Confirmation of Model: The successful induction of nephrotic syndrome is characterized by

significant proteinuria, elevated serum creatinine, and BUN levels compared to the control

group.

Signaling Pathway and Experimental Workflow
Diagrams
To visually represent the concepts discussed, the following diagrams have been generated

using the DOT language.
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Caption: Proposed inhibition of the PI3K-Akt signaling pathway by Fenfangjine G.
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Caption: Workflow for inducing a rat model of nephrotic syndrome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fenfangjine G: A Technical Overview for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12102196#fenfangjine-g-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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